Cas no 313546-18-8 ((4-Cyano-2-methylphenyl)boronic acid)
313546-18-8 structure
Product Name:(4-Cyano-2-methylphenyl)boronic acid
CAS No:313546-18-8
MF:C8H8BNO2
MW:160.965621948242
MDL:MFCD09750473
CID:300996
PubChem ID:16218401
Update Time:2025-04-19
(4-Cyano-2-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Cyano-2-methylphenyl)boronic acid
- 2-Methyl-4-cyanophenylboronic acid
- 4-Cyano-2-methylphenylboronic acid
- Boronic acid,B-(4-cyano-2-methylphenyl)-
- Boronic acid, (4-cyano-2-methylphenyl)-
- FT-0713861
- AMY32705
- DTXSID10584927
- A858391
- RGCVYEOTYJCNOS-UHFFFAOYSA-N
- H11811
- dimethylazelate
- (4-Cyano-2-methyl-phenyl)boronic acid
- EN300-317056
- SY029512
- (4-Cyano-2-methylphenyl)boronicacid
- SCHEMBL1277292
- AKOS015842345
- 2-Methyl-4-cyanophenylboronic acid, >=95%
- CS-0044996
- MFCD09750473
- AB51409
- 313546-18-8
- AS-55569
- DB-013142
- STL555932
- 2-Methyl-4-cyanophenylboronic acid(contains varying amounts of Anhydride)
- BBL102133
-
- MDL: MFCD09750473
- Inchi: 1S/C8H8BNO2/c1-6-4-7(5-10)2-3-8(6)9(11)12/h2-4,11-12H,1H3
- InChI Key: RGCVYEOTYJCNOS-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(C#N)=CC=1C)O
Computed Properties
- Exact Mass: 161.06500
- Monoisotopic Mass: 161.0648087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2Ų
Experimental Properties
- Density: 1.209
- Melting Point: 287-305 °C
- Boiling Point: 376.1°C at 760 mmHg
- Flash Point: 181.263°C
- Refractive Index: 1.551
- PSA: 64.25000
- LogP: -0.45352
(4-Cyano-2-methylphenyl)boronic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:Inert atmosphere,2-8°C
(4-Cyano-2-methylphenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(4-Cyano-2-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000609-250mg |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 250mg |
$720.80 | 2023-09-02 | |
| Alichem | A242000609-500mg |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 500mg |
$1038.80 | 2023-09-02 | |
| Alichem | A242000609-1g |
4-Cyano-2-methylphenylboronic acid |
313546-18-8 | 98% | 1g |
$1668.15 | 2023-09-02 | |
| Chemenu | CM136862-100g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95+% | 100g |
$1104 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY029512-5g |
4-Cyano-2-methylphenylboronic Acid |
313546-18-8 | ≥95% | 5g |
¥580.00 | 2025-04-15 | |
| abcr | AB271608-5 g |
2-Methyl-4-cyanophenylboronic acid; 95% |
313546-18-8 | 5g |
€304.40 | 2023-04-26 | ||
| Chemenu | CM136862-50g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95%+ | 50g |
$846 | 2023-01-09 | |
| Chemenu | CM136862-100g |
(4-Cyano-2-methylphenyl)boronic acid |
313546-18-8 | 95%+ | 100g |
$1538 | 2023-01-09 | |
| Apollo Scientific | OR360237-1g |
2-Methyl-4-cyanophenylboronic acid |
313546-18-8 | 97% | 1g |
£16.00 | 2025-02-19 | |
| Apollo Scientific | OR360237-5g |
2-Methyl-4-cyanophenylboronic acid |
313546-18-8 | 97% | 5g |
£78.00 | 2025-02-19 |
(4-Cyano-2-methylphenyl)boronic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
313546-18-8 ((4-Cyano-2-methylphenyl)boronic acid) Related Products
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